Cas no 221179-16-4 ((2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-hydroxyphenyl)prop-2-enenitrile)

(2Z)-2-[4-(3,4-Dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-hydroxyphenyl)prop-2-enenitrile is a synthetic organic compound featuring a thiazole core substituted with a 3,4-dichlorophenyl group and a (Z)-configured α-cyano-4-hydroxystyryl moiety. This structure confers potential utility in pharmaceutical and agrochemical research due to its conjugated π-system and polar functional groups, which may enhance binding affinity in biological targets. The presence of electron-withdrawing (cyano, dichlorophenyl) and electron-donating (hydroxyphenyl) groups suggests tunable electronic properties, making it a candidate for further derivatization. Its rigid, planar architecture could facilitate interactions with enzymes or receptors, while the hydroxyl group offers a site for further chemical modifications. Suitable for exploratory studies in medicinal chemistry or material science applications.

(2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-hydroxyphenyl)prop-2-enenitrile structure

221179-16-4 structure

Product Name:(2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-hydroxyphenyl)prop-2-enenitrile

CAS No:221179-16-4

MF:C₁₈H₁₀Cl₂N₂OS

MW:373.25580072403

CID:6226711

PubChem ID:135472523

Update Time:2025-06-29

(2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-hydroxyphenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

- (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-hydroxyphenyl)prop-2-enenitrile
- (Z)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-(4-hydroxyphenyl)acrylonitrile
- 221179-16-4
- (2Z)-2-[4-(3,4-DICHLOROPHENYL)-1,3-THIAZOL-2-YL]-3-(4-HYDROXYPHENYL)PROP-2-ENENITRILE
- AKOS000558529
- F0291-0337
- (Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-hydroxyphenyl)prop-2-enenitrile
- Cambridge id 5212320
- Inchi： 1S/C18H10Cl2N2OS/c19-15-6-3-12(8-16(15)20)17-10-24-18(22-17)13(9-21)7-11-1-4-14(23)5-2-11/h1-8,10,23H/b13-7-
- InChI Key： CMIDBNGMKUSQCA-QPEQYQDCSA-N
- SMILES： ClC1=C(C=CC(=C1)C1=CSC(/C(/C#N)=C\C2C=CC(=CC=2)O)=N1)Cl

Computed Properties

Exact Mass: 371.9890895g/mol
Monoisotopic Mass: 371.9890895g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 512
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 5.3
Topological Polar Surface Area: 85.2Å²

(2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-hydroxyphenyl)prop-2-enenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0291-0337-2μmol	(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-hydroxyphenyl)prop-2-enenitrile	221179-16-4	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0291-0337-5μmol	(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-hydroxyphenyl)prop-2-enenitrile	221179-16-4	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0291-0337-10μmol	(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-hydroxyphenyl)prop-2-enenitrile	221179-16-4	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0291-0337-20μmol	(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-hydroxyphenyl)prop-2-enenitrile	221179-16-4	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0291-0337-1mg	(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-hydroxyphenyl)prop-2-enenitrile	221179-16-4	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0291-0337-2mg	(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-hydroxyphenyl)prop-2-enenitrile	221179-16-4	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0291-0337-3mg	(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-hydroxyphenyl)prop-2-enenitrile	221179-16-4	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0291-0337-4mg	(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-hydroxyphenyl)prop-2-enenitrile	221179-16-4	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0291-0337-5mg	(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-hydroxyphenyl)prop-2-enenitrile	221179-16-4	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0291-0337-10mg	(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-hydroxyphenyl)prop-2-enenitrile	221179-16-4	90%+	10mg	$79.0	2023-05-17

(2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-hydroxyphenyl)prop-2-enenitrile Related Literature

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Additional information on (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-hydroxyphenyl)prop-2-enenitrile

(2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-hydroxyphenyl)prop-2-enenitrile - A Comprehensive Overview

The compound with CAS No. 221179-16-4, known as (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-hydroxyphenyl)prop-2-enenitrile, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds widely studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a thiazole ring fused with a substituted propenenitrile group, making it a versatile platform for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and conjugate addition reactions. The presence of electron-withdrawing groups such as the dichlorophenyl moiety and the cyano group significantly influences the electronic properties of the molecule, enhancing its reactivity in various chemical transformations. These features make it an attractive candidate for applications in drug discovery, agrochemicals, and advanced materials.

In terms of biological activity, studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. Researchers have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising lead compound for the development of novel therapeutic agents. Additionally, its ability to scavenge free radicals suggests potential applications in skincare products and nutraceuticals.

The structural versatility of (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-hydroxyphenyl)prop-2-enenitrile allows for further functionalization to tailor its properties for specific applications. For instance, modifications to the hydroxyl group on the phenyl ring can enhance its solubility or bioavailability, while alterations to the thiazole ring can modulate its electronic characteristics. These possibilities underscore its potential as a building block for more complex molecular architectures.

From an environmental standpoint, this compound has been shown to exhibit low toxicity profiles in preliminary ecotoxicological studies. Its stability under various environmental conditions makes it suitable for use in formulations that require prolonged shelf life. However, ongoing research is focused on optimizing its biodegradability to ensure minimal environmental impact.

In conclusion, (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(4-hydroxyphenyl)prop-2-enenitrile represents a compelling example of how modern synthetic chemistry can yield molecules with multifaceted applications. With its unique structure and promising biological profile, this compound continues to be a focal point for researchers aiming to unlock new frontiers in drug discovery and materials science.